Cas no 2639427-25-9 (Methyl 3-(piperidin-4-yl)oxolane-2-carboxylate)

• Product Name: Methyl 3-(piperidin-4-yl)oxolane-2-carboxylate
• CAS No: 2639427-25-9
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5672281
• PubChem ID: 165897063
• Update Time: 2025-06-10

Methyl 3-(piperidin-4-yl)oxolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(piperidin-4-yl)oxolane-2-carboxylate
• EN300-27115221
• 2639427-25-9
• Methyl 3-(piperidin-4-yl)oxolane-2-carboxylate

• Inchi： 1S/C11H19NO3/c1-14-11(13)10-9(4-7-15-10)8-2-5-12-6-3-8/h8-10,12H,2-7H2,1H3
• InChI Key： BJSFVQZFRCFECS-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)OC)C1CCNCC1

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl 3-(piperidin-4-yl)oxolane-2-carboxylate

Methyl 3-(piperidin-4-yl)oxolane-2-carboxylate (CAS No. 2639427-25-9): A Comprehensive Overview

Methyl 3-(piperidin-4-yl)oxolane-2-carboxylate, identified by its CAS number 2639427-25-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their potential applications in drug discovery and development. The structural features of Methyl 3-(piperidin-4-yl)oxolane-2-carboxylate make it a versatile intermediate, offering opportunities for further chemical modifications and functionalization.

The molecular structure of this compound consists of an oxolane ring substituted with a carboxylate group at the 2-position and a piperidine moiety at the 3-position. The presence of the piperidine ring introduces basicity and lipophilicity, which are desirable properties in many pharmacophores. These characteristics have led to its exploration as a building block in the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. Methyl 3-(piperidin-4-yl)oxolane-2-carboxylate has been investigated for its potential role in modulating enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. Its ability to interact with biological targets while maintaining structural stability makes it a promising candidate for further investigation.

One of the most compelling aspects of Methyl 3-(piperidin-4-yl)oxolane-2-carboxylate is its synthetic accessibility. The oxolane ring can be easily functionalized, allowing chemists to tailor the compound's properties for specific applications. This flexibility has enabled researchers to develop libraries of derivatives with varying substituents, facilitating high-throughput screening and lead optimization.

The piperidine moiety in the structure of Methyl 3-(piperidin-4-yl)oxolane-2-carboxylate is particularly noteworthy. Piperidine derivatives are well-documented for their role in medicinal chemistry due to their favorable pharmacokinetic properties. They exhibit good solubility, bioavailability, and metabolic stability, making them ideal candidates for drug development. The incorporation of this moiety into the oxolane framework enhances the compound's potential as a pharmacological agent.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Methyl 3-(piperidin-4-yl)oxolane-2-carboxylate is no exception, as it has been shown to exhibit inhibitory activity against several target enzymes. For instance, research has demonstrated its potential as an inhibitor of kinases and phosphodiesterases, which are key players in cellular signaling pathways. By modulating these enzymes, Methyl 3-(piperidin-4-yl)oxolane-2-carboxylate could potentially interfere with disease processes at a molecular level.

The synthesis of Methyl 3-(piperidin-4-yl)oxolane-2-carboxylate involves several key steps that highlight its synthetic utility. The formation of the oxolane ring can be achieved through intramolecular cyclization reactions, while the introduction of the piperidine group typically involves nucleophilic substitution or condensation reactions. These synthetic routes are well-established and can be optimized for large-scale production.

In addition to its synthetic appeal, Methyl 3-(piperidin-4-yl)oxolane-2-carboxylate has shown promise in preclinical studies. Animal models have been used to evaluate its efficacy and safety profiles, providing valuable insights into its potential therapeutic applications. These studies have revealed that the compound exhibits moderate bioavailability and minimal toxicity, suggesting its suitability for further clinical development.

The future prospects for Methyl 3-(piperidin-4-yloxlane)-2-carboxylate are vast. As our understanding of biological pathways continues to expand, so does the need for innovative therapeutic agents. This compound represents a valuable tool for researchers seeking to develop new treatments for complex diseases. Its unique structural features and synthetic versatility make it an attractive candidate for further exploration.

In conclusion, Methyl 3-(piperidin -4 - yl) oxo l ane -2 - car box ylate strong > (CAS No .2639427 -25 -9 ) is a compound with significant potential in pharmaceutical chemistry . Its structural features , synthetic accessibility , and biological activity make it a promising candidate for drug development . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents . p >